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Compound of Interest

Compound Name: Colchicide

Cat. No.: B1197663

For Immediate Implementation by Laboratory Personnel

Colchicine, a potent mitotic inhibitor widely used in research, is classified as a highly toxic,
cytotoxic, and mutagenic substance.[1] Improper disposal poses a significant risk to human
health and the environment. Adherence to strict disposal protocols is not only a matter of safety
but also a legal requirement. This guide provides essential, step-by-step procedures for the
safe handling and disposal of colchicine waste in a laboratory setting.

Hazard Classification and Transportation
Information

All personnel handling colchicine must be aware of its hazard classifications, which dictate its
handling and disposal requirements. The following table summarizes key hazard information for
colchicine.
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Identifier Classification/Value Description

Acute Toxicity, Oral (Category ] ]
o _ Indicates that the substance is
2); Acute Toxicity, Inhalation ) )
fatal if swallowed or inhaled,

(Category 1); Germ Cell )

GHS Hazard Class o may cause genetic defects,
Mutagenicity (Category 1B); )

_ and causes serious eye

Serious Eye Damage

damage.[1]
(Category 1)[1]
o ALKALOIDS, SOLID, N.O.S. Proper shipping name for
DOT Shipping Name o )
(Colchicine)[1][2] ground transportation.[1]

A 4-digit number identifying the
UN Number UN1544[1][2] hazardous substance for
international transport.[1]

Transport Hazard Class 6.1 (Poison)[1][2] Denotes a toxic substance.[1]

_ Indicates the highest degree of
Packing Group [1112]113] 4 o
anger.

Experimental Protocols: Step-by-Step Disposal
Procedures

The following protocols are based on established guidelines for handling highly toxic and
cytotoxic compounds. These steps are critical for ensuring the safety of laboratory personnel
and the environment.

1. Personal Protective Equipment (PPE): Before handling any colchicine waste, ensure you are
wearing the appropriate PPE:

o Gloves: Nitrile or chloroprene gloves are recommended. Always inspect gloves for tears or
punctures before use and practice proper glove removal techniques to avoid skin contact.[4]

o Eye Protection: Chemical safety glasses or goggles are mandatory.[5]

o Lab Coat: A buttoned, full-length lab coat should be worn.[4]
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Respiratory Protection: A respirator is required when handling colchicine powder or when
there is a risk of aerosolization.

. Waste Segregation at the Point of Generation: Proper segregation is the first and most

critical step in the disposal process. Never mix colchicine waste with other chemical or

b

3.

iological waste streams.[1]

Solid Waste: This includes unused colchicine powder, contaminated gloves, bench paper,
and other disposable labware.

o Place these items in a designated, leak-proof, rigid cytotoxic waste container with a purple
lid.[1]

Sharps Waste: Needles, scalpels, and other contaminated sharps must be placed in a
puncture-proof sharps container specifically designated for cytotoxic waste, also with a
purple lid.[1]

Liguid Waste: All aqueous and solvent solutions containing colchicine must be collected in a
dedicated, sealed, and shatter-proof container.[1] The container must be compatible with the
solvent.

Labeling of Waste Containers: All colchicine waste containers must be clearly and accurately

labeled.

I

(62}

The label must include the words "Hazardous Waste" and "Cytotoxic."[1]
The chemical constituents, including "Colchicine," must be listed.[1]
. Storage of Colchicine Waste:
Securely seal all primary waste containers.[1]
Store sealed containers in a designated and secure Hazardous Waste Accumulation Area.[1]
This area must have secondary containment to control any potential leaks or spills.[1]

. Spill Management: In the event of a colchicine spill:
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e Evacuate and secure the area immediately.[1]
e Only personnel trained in hazardous spill response should perform the cleanup.[1]
» Do not sweep dry powder, as this can cause it to become airborne.[1]

o For cleanup, use appropriate absorbent materials and place all contaminated cleanup
materials into the designated cytotoxic waste container.[5]

» Ventilate the area after cleanup is complete.[1]
6. Final Disposal:

e The only approved method for the final disposal of colchicine is through a licensed
hazardous waste contractor for destruction at a Treatment, Storage, and Disposal Facility
(TSDF).[1]

e There are no approved experimental protocols for the chemical neutralization of colchicine in
a standard laboratory setting.[1]

o Waste must be disposed of in accordance with all applicable federal, state, and local
environmental regulations.[5]

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of colchicine
waste, from the point of generation to final disposal.
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Caption: Workflow for the proper disposal of colchicine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

» 2. fishersci.fr [fishersci.fr]

3. cdhfinechemical.com [cdhfinechemical.com]
e 4. research.uga.edu [research.uga.edu]

e 5. phytotechlab.com [phytotechlab.com]

« To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Colchicine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197663#colchicide-proper-disposal-procedures]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1197663?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197663?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_of_iso_Colchicine_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.fr/store/msds?partNumber=11491920&countryCode=FR&language=en
https://www.cdhfinechemical.com/images/product/msds/120_1826243524_Colchicine-CASNO-64-86-8-MSDS.pdf
https://research.uga.edu/docs/CSP1500/Colchicine-64-86-8.docx
https://phytotechlab.com/mwdownloads/download/link/id/5809
https://www.benchchem.com/product/b1197663#colchicide-proper-disposal-procedures
https://www.benchchem.com/product/b1197663#colchicide-proper-disposal-procedures
https://www.benchchem.com/product/b1197663#colchicide-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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